Cas no 63024-80-6 (1,3-Butanedione, 2-(1-methylethyl)-1-phenyl-)

• Product Name: 1,3-Butanedione, 2-(1-methylethyl)-1-phenyl-
• CAS No: 63024-80-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 427524
• PubChem ID: 12385919
• Update Time: 2025-04-19

1,3-Butanedione, 2-(1-methylethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 2-(1-methylethyl)-1-phenyl-
• 1-phenyl-2-propan-2-ylbutane-1,3-dione
• SCHEMBL11664705
• VJAZRKSEEOLRPX-UHFFFAOYSA-N
• 63024-80-6
• 1-Phenyl-2-(propan-2-yl)butane-1,3-dione
• DTXSID20495732
• isopropyl acetyl acetophenone

• Inchi： 1S/C13H16O2/c1-9(2)12(10(3)14)13(15)11-7-5-4-6-8-11/h4-9,12H,1-3H3
• InChI Key： VJAZRKSEEOLRPX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C(C)=O)C(C)C

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14